![molecular formula C6H4BrF2NS B6214578 2-bromo-4-(2,2-difluorocyclopropyl)-1,3-thiazole CAS No. 2751610-95-2](/img/no-structure.png)
2-bromo-4-(2,2-difluorocyclopropyl)-1,3-thiazole
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Overview
Description
“2-bromo-4-(2,2-difluorocyclopropyl)-1,3-thiazole” is an organic compound that contains a thiazole ring, which is a heterocyclic compound with a five-membered ring containing both sulfur and nitrogen atoms. The compound also contains a bromine atom and a difluorocyclopropyl group attached to the thiazole ring .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a thiazole ring, a bromine atom, and a difluorocyclopropyl group. The presence of these functional groups would likely influence the compound’s reactivity and physical properties .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromine atom and the difluorocyclopropyl group could influence its polarity, solubility, and reactivity .Mechanism of Action
Safety and Hazards
Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-4-(2,2-difluorocyclopropyl)-1,3-thiazole involves the bromination of 4-(2,2-difluorocyclopropyl)-1,3-thiazole using bromine in acetic acid.", "Starting Materials": [ "4-(2,2-difluorocyclopropyl)-1,3-thiazole", "Bromine", "Acetic acid" ], "Reaction": [ "To a solution of 4-(2,2-difluorocyclopropyl)-1,3-thiazole in acetic acid, add bromine dropwise with stirring.", "Maintain the reaction mixture at room temperature for several hours until the reaction is complete.", "Quench the reaction by adding water and extract the product with an organic solvent.", "Purify the product by column chromatography to obtain 2-bromo-4-(2,2-difluorocyclopropyl)-1,3-thiazole." ] } | |
CAS No. |
2751610-95-2 |
Molecular Formula |
C6H4BrF2NS |
Molecular Weight |
240.07 g/mol |
IUPAC Name |
2-bromo-4-(2,2-difluorocyclopropyl)-1,3-thiazole |
InChI |
InChI=1S/C6H4BrF2NS/c7-5-10-4(2-11-5)3-1-6(3,8)9/h2-3H,1H2 |
InChI Key |
APAKRWNLUIMWKX-UHFFFAOYSA-N |
Canonical SMILES |
C1C(C1(F)F)C2=CSC(=N2)Br |
Purity |
95 |
Origin of Product |
United States |
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